Cas no 2229601-52-7 (2-1-(4-phenylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4-phenylphenyl)cyclobutylethan-1-amine
• CAS No: 2229601-52-7
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• CID: 6093824
• PubChem ID: 165652503
• Update Time: 2025-11-01

2-1-(4-phenylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-phenylphenyl)cyclobutylethan-1-amine
• 2229601-52-7
• 2-[1-(4-phenylphenyl)cyclobutyl]ethan-1-amine
• EN300-1861257

• Inchi： 1S/C18H21N/c19-14-13-18(11-4-12-18)17-9-7-16(8-10-17)15-5-2-1-3-6-15/h1-3,5-10H,4,11-14,19H2
• InChI Key： VRDQRVAXIZDLPY-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC(C3C=CC=CC=3)=CC=2)CCC1

Computed Properties

• Exact Mass: 251.167399674g/mol
• Monoisotopic Mass: 251.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-phenylphenyl)cyclobutylethan-1-amine

Compound 2-(1-(4-phenylphenyl)cyclobutyl)ethan-1-amine (CAS No. 2229601-52-7)

The compound 2-(1-(4-phenylphenyl)cyclobutyl)ethan-1-amine, identified by the CAS registry number 2229601-52-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically secondary amines, and features a cyclobutane ring fused with a phenyl group, making it a unique derivative in terms of both structure and reactivity.

CAS No. 2229601-52-7 has garnered attention in recent years due to its role in drug discovery and development. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the context of medicinal chemistry. The molecule's structure, which includes a cyclobutane ring substituted with a biphenyl group, provides a rigid framework that can be advantageous in designing drugs with specific pharmacokinetic properties.

The synthesis of 2-(1-(4-phenylphenyl)cyclobutyl)ethan-1-amine involves multi-step organic reactions, often utilizing palladium-catalyzed coupling techniques to assemble the biphenyl moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability for industrial applications. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes relevant to neurological disorders. For instance, research published in 2023 demonstrated its ability to modulate serotonin reuptake, suggesting potential applications in the treatment of depression and anxiety-related conditions. However, further preclinical testing is required to fully understand its efficacy and safety profile.

The structural versatility of 2-(1-(4-phenylphenyl)cyclobutyl)ethan-1-amine also makes it a valuable substrate for click chemistry reactions. Its cyclobutane ring can undergo various transformations, enabling the creation of libraries of related compounds for high-throughput screening in drug discovery pipelines. This adaptability underscores its importance as a key intermediate in modern medicinal chemistry.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic conditions, revealing that it undergoes rapid mineralization under specific microbial consortia. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(1-(4-phenylphenyl)cyclobutyl)ethan-1-amine (CAS No. 2229601-52-7) stands as a notable example of how complex organic molecules can contribute to advancements across multiple scientific disciplines. Its unique structure, coupled with ongoing research into its synthesis and biological properties, positions it as a promising candidate for future therapeutic interventions and chemical innovations.